Cas no 392237-10-4 (Flaviviruses-Inhibitor-I)

• Product Name: Flaviviruses-Inhibitor-I
• CAS No: 392237-10-4
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40
• CID: 5146943
• Update Time: 2025-06-08

Flaviviruses-Inhibitor-I Chemical and Physical Properties

Names and Identifiers

• T24066
• Urea, N-(6-ethoxy-2-benzothiazolyl)-N'-(3-methoxyphenyl)-
• Flaviviruses InhibitorI
• Flaviviruses Inhibitor-I
• Flaviviruses-Inhibitor-I

• Inchi： 1S/C17H17N3O3S/c1-3-23-13-7-8-14-15(10-13)24-17(19-14)20-16(21)18-11-5-4-6-12(9-11)22-2/h4-10H,3H2,1-2H3,(H2,18,19,20,21)
• InChI Key： VHUWTNAIZRUUNV-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC=C(OCC)C=C2S1)C(NC1=CC=CC(OC)=C1)=O

Additional information on Flaviviruses-Inhibitor-I

Comprehensive Overview of Flaviviruses-Inhibitor-I (CAS No. 392237-10-4): Mechanism, Applications, and Research Insights

The Flaviviruses-Inhibitor-I (CAS No. 392237-10-4) is a specialized compound gaining significant attention in virology and antiviral research. As a targeted inhibitor, it exhibits promising activity against Flaviviruses, a genus of RNA viruses that includes pathogens like Dengue, Zika, and West Nile virus. Researchers are increasingly exploring its potential due to the global health burden posed by these viruses, particularly in tropical and subtropical regions. This article delves into the molecular properties, mechanisms of action, and therapeutic prospects of this compound, aligning with current trends in antiviral drug discovery and emerging infectious disease management.

One of the most searched questions in virology research is: "How do Flavivirus inhibitors work?" The Flaviviruses-Inhibitor-I operates by targeting critical viral enzymes, such as the NS5 RNA-dependent RNA polymerase (RdRp) or NS3 protease, which are essential for viral replication. By disrupting these processes, the compound effectively reduces viral load in preclinical studies. Its high selectivity and low cytotoxicity profile make it a candidate for further development, addressing the growing demand for broad-spectrum antiviral agents.

In the context of drug repurposing and pandemic preparedness, Flaviviruses-Inhibitor-I has been evaluated for its cross-reactivity against other RNA viruses. This aligns with the One Health approach, a trending topic in infectious disease research. Recent studies suggest its potential utility in combination therapies, where it may synergize with other antiviral compounds to enhance efficacy and reduce resistance—a critical consideration given the rise of drug-resistant viral strains.

The compound's chemical stability and pharmacokinetic properties have also been investigated, with improvements in oral bioavailability being a key focus. These advancements cater to the pharmaceutical industry's shift toward patient-centric formulations, another hot topic in medicinal chemistry. Furthermore, computational modeling and AI-driven drug design have played pivotal roles in optimizing its structure-activity relationship (SAR), reflecting the integration of digital health technologies in modern drug development.

From an SEO perspective, terms like "Flavivirus inhibitor mechanism", "CAS 392237-10-4 applications", and "antiviral compound research" are frequently queried, underscoring the public and scientific community's interest. By addressing these queries, this article not only enhances readability but also positions itself as a resource for professionals in pharmacology, virology, and biotechnology. As research progresses, Flaviviruses-Inhibitor-I may emerge as a cornerstone in the fight against vector-borne diseases, offering hope for underserved populations affected by neglected tropical diseases.